Cas no 403793-00-0 (1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE)

1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE structure
403793-00-0 structure
Product Name:1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE
CAS No:403793-00-0
MF:C8H12N2O
MW:152.193681716919
CID:925697
PubChem ID:22273475
Update Time:2025-04-19

1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE
    • 1-(3-ethyl-2-methylimidazol-4-yl)ethanone
    • 1-Ethyl-2-methyl-5-acetylimidazole
    • 5-acetyl-1-ethyl-2-methylimidazole
    • DB-312137
    • SCHEMBL6106298
    • 1-(1-Ethyl-2-methyl-1H-imidazol-5-yl)ethanone
    • 1-(1-Ethyl-2-methyl-1H-imidazol-5-yl)ethan-1-one
    • FMHKREROEFVVOL-UHFFFAOYSA-N
    • DTXSID90624158
    • 403793-00-0
    • AKOS006291733
    • Inchi: 1S/C8H12N2O/c1-4-10-7(3)9-5-8(10)6(2)11/h5H,4H2,1-3H3
    • InChI Key: FMHKREROEFVVOL-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(C)N1CC

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.41400
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